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Compound of Interest

Compound Name: NICKEL-62

Cat. No.: B1143302

Die prazise Messung der Isotopenhaufigkeit von Nickel-62 (°2Ni) in Meteoriten ist fir das
Verstandnis der Nukleosyntheseprozesse in Sternen und der friihen Geschichte unseres
Sonnensystems von entscheidender Bedeutung. ©2Ni ist eines der stabilsten Nuklide und seine
Haufigkeit kann Aufschluss Uber die Bedingungen geben, unter denen die Elemente
entstanden sind. Dieser Leitfaden bietet einen objektiven Vergleich der verschiedenen
Analysetechniken, die zur Messung der %2Ni-Haufigkeit in Meteoritenproben eingesetzt werden,
und stellt die entsprechenden experimentellen Daten und Protokolle vor.

Vergleich der analytischen Methoden

Die Genauigkeit und Préazision der ®2Ni-Messungen hangen stark von der gewahlten
analytischen Technik ab. Die drei primaren Methoden, die in der Kosmochemie eingesetzt
werden, sind die Thermionen-Massenspektrometrie (TIMS), die Multikollektor-ICP-
Massenspektrometrie (MC-ICP-MS) und die Sekundarionen-Massenspektrometrie (SIMS).
Jede dieser Techniken bietet unterschiedliche Vorteile in Bezug auf Probenanforderungen,
raumliche Auflésung und Sensitivitat.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1143302?utm_src=pdf-interest
https://www.benchchem.com/product/b1143302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Gemessene
62Ni-Haufigkeit

Analysetechni . _Unsicherheit
Meteoritentyp (Isotopenverha Referenz
k : )
Itnis oder
Anomalie)
) Hohe Prazision,
Normale ®2Ni- ) )
o ) typischerweise
) Haufigkeit (keine )
Chondrit o im ppm-Bereich
TIMS signifikanten [1][2]
(Allende) . far
Anomalien i
) Isotopenverhaltni
nachgewiesen)
sse
Hohe Prazision,
Massenabhangig externe
) ] e Fraktionierung Reproduzierbark
Eisenmeteorit _
MC-ICP-MS von eit von £0.120 [31[4]
(Toluca) ) ] ] )
Nickelisotopen ppm fur INi/>8Ni
beobachtet normalisiert auf
62Ni/>8Ni
GrofR3e 2Ni-
Uberschisse in Variabel,
einzelnen abhangig von der
Prasolare Korner )
SIMS Kdrnern (bis zum  Korngrof3e und [5]

(Murchison)

Doppelten des
solaren

Verhéltnisses)

der

lonenintensitéat

Tabelle 1: Vergleich der mit verschiedenen Techniken gemessenen ¢2Ni-Haufigkeiten in

ausgewahlten Meteoriten. Anmerkung: Die Literatur berichtet tiberwiegend Uber

Isotopenverhéltnisse und -anomalien (Abweichungen von einem Standard in Teilen pro Million,

ppm) anstelle von absoluten Haufigkeiten.

Experimentelle Protokolle

Die Genauigkeit der 62Ni-Haufigkeitsmessungen wird maf3geblich durch die sorgfaltige

Probenvorbereitung und die spezifischen analytischen Protokolle bestimmt.
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1. Probenvorbereitung und chemische Abtrennung von Nickel

Eine effektive Abtrennung von Nickel von der Probenmatrix ist entscheidend, um isobare
Interferenzen (durch andere Elemente mit gleicher Masse) wahrend der
massenspektrometrischen Analyse zu vermeiden.

o Auflésung der Probe: Eisenmeteoriten werden typischerweise in einer Mischung aus
Salpetersaure (HNOs) und Salzsaure (HCI) aufgeldst.[1][2] Chondritische Meteoriten, die
resistente Silikatphasen enthalten, erfordern einen aggressiveren Aufschluss, beispielsweise
in einer Druckbombe mit Flussséaure (HF) und HNOs.[1]

» lonenaustauschchromatographie: Nach der Aufldsung wird eine mehrstufige
lonenaustauschchromatographie durchgefiihrt, um Nickel von anderen Elementen zu
trennen.[1][6] Ein typisches Verfahren umfasst mehrere Saulen mit unterschiedlichen Harzen
(z. B. AG1-X8, AG50W-X12), um Elemente wie Eisen, Kupfer, Kobalt, Zink und Magnesium
zu entfernen.[1]

2. Thermionen-Massenspektrometrie (TIMS)
TIMS ist eine etablierte Technik fir hochprazise Isotopenanalysen.

e Probenbeladung: Die hochreine Nickelldsung wird auf ein Metallfilament (typischerweise aus
Rhenium) aufgetragen.

e Messung: Im Hochvakuum des Massenspektrometers wird das Filament erhitzt, wodurch die
Nickelatome ionisiert werden. Die lonen werden dann beschleunigt und in einem Magnetfeld
nach ihrem Masse-zu-Ladungs-Verhaltnis getrennt. Hochempfindliche Detektoren messen
die lonenstrome der verschiedenen Nickel-Isotope.

o Datenkorrektur: Die gemessenen Isotopenverhaltnisse werden auf instrumentelle
Massenfraktionierung korrigiert, oft durch Normalisierung auf ein festes Verhaltnis von zwei
anderen Nickel-Isotopen (z. B. 38Ni/¢°Ni).

3. Multikollektor-ICP-Massenspektrometrie (MC-ICP-MS)

MC-ICP-MS ermdglicht eine schnelle und hochprazise Analyse von Isotopenverhéltnissen.
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e Probeneinlass: Die gereinigte Nickelldsung wird in ein Argon-Plasma eingebracht, das die
Nickelatome effizient ionisiert.

» Massenanalyse: Die lonen werden in ein Massenspektrometer mit mehreren Kollektoren
geleitet, das die simultane Messung verschiedener Isotopenstrahlen ermdéglicht, was die
Prazision erhoht.

« Interferenzkorrektur: Trotz der chemischen Reinigung kénnen verbleibende isobare
Interferenzen (z. B. von >8Fe auf >8Ni oder ¢4Zn auf °4Ni) mathematisch korrigiert werden,
solange die Verhaltnisse von Stérelement zu Nickel gering sind.[4]

4. Sekundarionen-Massenspektrometrie (SIMS)

SIMS ist die Methode der Wahl fir die in-situ-Analyse von Isotopen in mikrometergrof3en
Probenbereichen, wie z. B. prasolaren Kornern.

o Probenvorbereitung: Prasolare Kérner werden aus der Meteoritenmatrix extrahiert und auf
einem Trager (z. B. Goldfolie) montiert.

e Analyse: Ein fokussierter primarer lonenstrahl (z. B. Cs* oder O~) trifft auf die
Probenoberflache und erzeugt Sekundérionen, die aus der Probe herausgeschleudert
werden.[7] Diese Sekundarionen werden dann in einem Massenspektrometer analysiert.

» Herausforderungen: Die Hauptschwierigkeit bei der SIMS-Analyse ist die geringe Menge an
verfugbarem Probenmaterial, was die statistische Prazision der Messungen begrenzt.
Zudem konnen isobare Interferenzen die genaue Bestimmung einiger Isotopenverhaltnisse
erschweren.

Visuelle Darstellung des Arbeitsablaufs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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